Cas no 874974-85-3 (Benzonitrile, 3-(difluoromethyl)-5-hydroxy-)
874974-85-3 structure
Product Name:Benzonitrile, 3-(difluoromethyl)-5-hydroxy-
CAS No:874974-85-3
MF:C8H5F2NO
MW:169.128208875656
CID:1899201
PubChem ID:57443505
Update Time:2024-10-26
Benzonitrile, 3-(difluoromethyl)-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-(difluoromethyl)-5-hydroxy-
- 3-(Difluoromethyl)-5-hydroxybenzonitrile (ACI)
- MFCD18393990
- DB-094041
- W18246
- 874974-85-3
- WS-00986
- CS-0144651
- SCHEMBL1195245
- 3-(difluoromethyl)-5-hydroxybenzonitrile
- TQU0198
-
- Inchi: 1S/C8H5F2NO/c9-8(10)6-1-5(4-11)2-7(12)3-6/h1-3,8,12H
- InChI Key: GRJFEPKRTUHYCB-UHFFFAOYSA-N
- SMILES: N#CC1C=C(C(F)F)C=C(O)C=1
Computed Properties
- Exact Mass: 169.03392011g/mol
- Monoisotopic Mass: 169.03392011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44Ų
Benzonitrile, 3-(difluoromethyl)-5-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1264339-250mg |
3-(DIFLUOROMETHYL)-5-HYDROXYBENZONITRILE |
874974-85-3 | 97% | 250mg |
$175 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1264339-1g |
3-(DIFLUOROMETHYL)-5-HYDROXYBENZONITRILE |
874974-85-3 | 97% | 1g |
$210 | 2023-09-04 | |
| Alichem | A014002700-1g |
3-Cyano-5-(difluoromethyl)phenol |
874974-85-3 | 97% | 1g |
$1519.80 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1215291-100mg |
3-(Difluoromethyl)-5-hydroxybenzonitrile |
874974-85-3 | 97% | 100mg |
¥306.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1215291-250mg |
3-(Difluoromethyl)-5-hydroxybenzonitrile |
874974-85-3 | 97% | 250mg |
¥561.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1215291-1g |
3-(Difluoromethyl)-5-hydroxybenzonitrile |
874974-85-3 | 97% | 1g |
¥1246.00 | 2024-04-27 | |
| abcr | AB513449-250 mg |
3-(Difluoromethyl)-5-hydroxybenzonitrile; . |
874974-85-3 | 250MG |
€274.20 | 2023-04-18 | ||
| abcr | AB513449-1 g |
3-(Difluoromethyl)-5-hydroxybenzonitrile; . |
874974-85-3 | 1g |
€680.20 | 2023-04-18 | ||
| Aaron | AR01DLHB-100mg |
3-(Difluoromethyl)-5-hydroxybenzonitrile |
874974-85-3 | 97% | 100mg |
$42.00 | 2025-02-10 | |
| Aaron | AR01DLHB-250mg |
3-(DIFLUOROMETHYL)-5-HYDROXYBENZONITRILE |
874974-85-3 | 97% | 250mg |
$76.00 | 2023-12-14 |
Benzonitrile, 3-(difluoromethyl)-5-hydroxy- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
874974-85-3 (Benzonitrile, 3-(difluoromethyl)-5-hydroxy-) Related Products
- 320-42-3(4-Hydroxy-2-(trifluoromethyl)benzonitrile)
- 1261897-64-6(5-(4-Cyanophenyl)-3-trifluoromethylphenol)
- 1261919-68-9(5-(3-Cyanophenyl)-3-trifluoromethylphenol)
- 243128-43-0(4-[3,5-di(trifluoromethyl)phenoxy]benzonitrile)
- 731002-49-6(5-Hydroxy-2-(trifluoromethyl)benzonitrile)
- 81465-88-5(2-Hydroxy-4-(trifluoromethyl)benzonitrile)
- 1243459-56-4(3-hydroxy-5-(trifluoromethyl)benzonitrile)
- 124811-71-8(4-Hydroxy-3-(trifluoromethyl)benzonitrile)
- 868167-61-7(3-Methoxy-5-(trifluoromethyl)benzonitrile)
- 142167-36-0(2-hydroxy-5-(trifluoromethyl)benzonitrile)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk